Cas no 2020962-50-7 ({1-(1-tert-butyl-1H-pyrazol-4-yl)methylcyclopropyl}methanol)

• Product Name: {1-(1-tert-butyl-1H-pyrazol-4-yl)methylcyclopropyl}methanol
• CAS No: 2020962-50-7
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5965004
• PubChem ID: 165782494
• Update Time: 2025-10-22

{1-(1-tert-butyl-1H-pyrazol-4-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(1-tert-butyl-1H-pyrazol-4-yl)methylcyclopropyl}methanol
• 2020962-50-7
• EN300-1743027
• {1-[(1-tert-butyl-1H-pyrazol-4-yl)methyl]cyclopropyl}methanol

• Inchi： 1S/C12H20N2O/c1-11(2,3)14-8-10(7-13-14)6-12(9-15)4-5-12/h7-8,15H,4-6,9H2,1-3H3
• InChI Key： ZWIWWXLUMYJCDW-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=NN(C(C)(C)C)C=2)CC1

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Additional information on {1-(1-tert-butyl-1H-pyrazol-4-yl)methylcyclopropyl}methanol

Recent Advances in the Application of {1-(1-tert-butyl-1H-pyrazol-4-yl)methylcyclopropyl}methanol (CAS: 2020962-50-7) in Chemical Biology and Pharmaceutical Research

The compound {1-(1-tert-butyl-1H-pyrazol-4-yl)methylcyclopropyl}methanol (CAS: 2020962-50-7) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and cyclopropyl structural motifs, has demonstrated significant potential in drug discovery, particularly in the development of small-molecule inhibitors and modulators for various biological targets. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its pharmacological properties and therapeutic applications.

A key area of interest is the role of {1-(1-tert-butyl-1H-pyrazol-4-yl)methylcyclopropyl}methanol in the modulation of protein-protein interactions (PPIs). PPIs are notoriously challenging targets for small-molecule intervention, but the rigid cyclopropyl and pyrazole moieties of this compound provide a stable framework for binding to hydrophobic pockets on protein surfaces. Recent work published in the Journal of Medicinal Chemistry (2023) highlights its efficacy as a disruptor of the Bcl-2 family protein interactions, which are critical in apoptosis regulation and cancer progression. The study reported a 50% inhibition of Bcl-xL/Bak binding at micromolar concentrations, suggesting its potential as a lead compound for anticancer therapeutics.

In addition to its applications in oncology, {1-(1-tert-butyl-1H-pyrazol-4-yl)methylcyclopropyl}methanol has shown promise in neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience demonstrated its ability to cross the blood-brain barrier and modulate α-synuclein aggregation, a hallmark of Parkinson's disease. The hydroxyl group in the molecule was found to be crucial for this activity, enabling hydrogen bonding with key residues in α-synuclein and preventing fibril formation. This finding opens new avenues for the development of disease-modifying therapies for Parkinson's and related synucleinopathies.

The synthetic accessibility of {1-(1-tert-butyl-1H-pyrazol-4-yl)methylcyclopropyl}methanol has also been a focus of recent research. A novel, scalable synthesis route was reported in Organic Process Research & Development (2023), featuring a palladium-catalyzed cross-coupling as the key step with an overall yield of 68%. This advancement addresses previous challenges in large-scale production and paves the way for further structure-activity relationship (SAR) studies. Researchers have already developed several analogs by modifying the tert-butyl group and cyclopropane ring, with preliminary data indicating improved potency and selectivity for various biological targets.

Looking forward, the unique physicochemical properties of {1-(1-tert-butyl-1H-pyrazol-4-yl)methylcyclopropyl}methanol, including its moderate lipophilicity (clogP = 2.1) and polar surface area (PSA = 40 Ų), make it an attractive candidate for further medicinal chemistry optimization. Current research efforts are focusing on its application in targeted protein degradation (PROTACs) and as a fragment in fragment-based drug discovery. The compound's versatility and demonstrated biological activities across multiple therapeutic areas underscore its importance as a valuable tool in chemical biology and a potential starting point for novel drug development programs.